Cas no 1185306-70-0 (4-Bromo-3，5-(dimethyl-d6)-isoxazole)

• Product Name: 4-Bromo-3，5-(dimethyl-d6)-isoxazole
• CAS No: 1185306-70-0
• MF: C₅D₆BrNO
• MW: 182.05
• CID: 5144718
• PubChem ID: 45785312
• Update Time: 2024-11-05

4-Bromo-3，5-(dimethyl-d6)-isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-(dimethyl-d6)-isoxazole
• 1185306-70-0
• AKOS015944324
• F92446
• SCHEMBL16060383
• 4-Bromo-3，5-(dimethyl-d6)-isoxazole

• Inchi： 1S/C5H6BrNO/c1-3-5(6)4(2)8-7-3/h1-2H3/i1D3,2D3
• InChI Key： GYHZPSUAMYIFQD-WFGJKAKNSA-N
• SMILES： BrC1=C(ON=C1C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 181.00094g/mol
• Monoisotopic Mass: 181.00094g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides